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Compound of Interest

Compound Name: Diaminopropionoyl tripeptide-33

Cat. No.: B12375756

Application Note & Protocol: Characterization of
Diaminopropionoyl Tripeptide-33

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diaminopropionoyl Tripeptide-33 is a synthetic peptide with notable applications in the
cosmetic and dermatological fields. It is recognized for its protective effects against UV-induced
skin damage.[1][2] This peptide functions by mitigating the detrimental effects of photoaging
through the prevention of DNA and protein damage caused by UV radiation.[2][3] Its
mechanism involves shielding skin cells from UVA-induced DNA damage and enhancing DNA
repair systems.[4][5] This document provides detailed analytical techniques for the
characterization of Diaminopropionoyl Tripeptide-33, with a primary focus on High-
Performance Liquid Chromatography (HPLC) for purity and identity assessment, and Mass
Spectrometry (MS) for structural confirmation.

Physicochemical Properties
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Property Value Source
Molecular Formula C17H27N706 [1]
Molecular Weight 425.44 g/mol [1]

White to off-white powder or

Appearance clear, colorless liquid (in [2][6]
solution)

Solubility Soluble in water [51[6]

pH (in solution) 23-4.3 [2][5]

Mechanism of Action: DNA Protection Pathway

Diaminopropionoyl Tripeptide-33 protects the skin from photoaging by interrupting the
pathway of UV-induced cellular damage. UVA radiation leads to the peroxidation of lipids in cell
membranes, generating cytotoxic Reactive Carbonyl Species (RCS), such as 4-
hydroxynonenal (4-HNE).[3][7] These RCS molecules can then react with proteins, including
those involved in DNA repair, leading to protein carbonylation and a diminished capacity for
DNA repair.[7] This ultimately results in DNA damage and the visible signs of photoaging.
Diaminopropionoyl Tripeptide-33 acts as an efficient scavenger of these cytotoxic RCS,
thereby preventing protein carbonylation and preserving the integrity of the DNA repair system.

[417]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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